Research Area
  • FzM1.8
    FzM1.8
    • Cat. No.:
    • B607577
    • CAS No.:
    • 2204290-85-5
    • Molecular Formula:
    • C18H14N2O4
    • Molecular Weight:
    • 322.32
    Description
    FzM1.8 is an allosteric agonist of the Frizzled receptor FZD4.
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  • G007-LK
    G007-LK
    • Cat. No.:
    • B607578
    • CAS No.:
    • Molecular Formula:
    • C25H16ClN7O3S
    • Molecular Weight:
    • 530.0 g/mol
    Description
    G007-LK is an inhibitor of the tankyrases TNKS1 and TNKS2 (IC50s = 46 and 25 nM, respectively). It is selective for TNKS1 and TNKS2 over a panel of 90 kinases, 16 phosphatases, and 73 G protein-coupled receptors...
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  • G1T38 dihydrochloride
    G1T38 dihydrochloride
    • Cat. No.:
    • B607580
    • CAS No.:
    • 2097938-59-3
    • Molecular Formula:
    • C26H36Cl2N8O
    • Molecular Weight:
    • 547.5 g/mol
    Description
    G1T38 dihydrochloride is a potent and selective inhibitor of CDK4/6.
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  • APN-PEG36-tetrazine
    APN-PEG36-tetrazine
    • Cat. No.:
    • B607582
    • CAS No.:
    • 1392487-51-2
    • Molecular Formula:
    • C22H22BrNO2
    • Molecular Weight:
    • 412.3 g/mol
    Description
    G protein-coupled estrogen receptor (GPER), or GPR30, specifically binds natural and man-made estrogens. It is thought to be involved in estrogen-sensitive cancers. GPER knockout mice are fertile, although they ...
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  • G-5555
    G-5555
    • Cat. No.:
    • B607583
    • CAS No.:
    • Molecular Formula:
    • C25H25ClN6O3
    • Molecular Weight:
    • 493.0 g/mol
    Description
    G-5555 is an inhibitor of p21-activated kinase 1 (PAK1;  Ki = 3.7 nM), a non-receptor serine/threonine kinase involved in tumorigenesis. It is selective for PAK1 over the majority of targets in a panel of 2...
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  • G-9791
    G-9791
    • Cat. No.:
    • B607585
    • CAS No.:
    • 1926204-95-6
    • Molecular Formula:
    • C26H26ClFN6O2
    • Molecular Weight:
    • 508.98
    Description
    G-9791 is a potent and selective group-I PAK (pan-PAK1/2/3) inhibitor.
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  • GA11
    GA11
    • Cat. No.:
    • B607586
    • CAS No.:
    • 851053-64-0
    • Molecular Formula:
    • C19H14N2
    • Molecular Weight:
    • 270.3 g/mol
    Description
    GA11 inhibitor of ALDH1. It also shows anti-GBM effects in vitro and in vivo.
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  • Gardiquimod
    Gardiquimod
    • Cat. No.:
    • B607600
    • CAS No.:
    • 1020412-43-4
    • Molecular Formula:
    • C17H23N5O
    • Molecular Weight:
    • 313.4 g/mol
    Description
    Gardiquimod is an agonist of human toll-like receptor 7 (TLR7), but not human TLR8, although it activates both porcine TLR7 and TLR8.1 At 0.5 to 2 µg/ml, it enhances the immunosuppressive activity of T regulator...
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  • Gastrazole
    Gastrazole
    • Cat. No.:
    • B607603
    • CAS No.:
    • 862583-15-1
    • Molecular Formula:
    • C34H32FN5Na2O7
    • Molecular Weight:
    • 687.6 g/mol
    Description
    Gastrazole, also know as JB-95008, is a CCK2 receptor antagonist potentially for the treatment of pancreatic cancer.
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  • GB1107
    GB1107
    • Cat. No.:
    • B607606
    • CAS No.:
    • Molecular Formula:
    • C20H16Cl2F3N3O4S
    • Molecular Weight:
    • 522.3 g/mol
    Description
    Novel galectin-3 inhibitor, reducing lung adenocarcinoma growth and blocking metastasis
    GB1107 is a potent, selective, orally active galectin-3 inhibitor with Kd of 37 nM. GB1107 Inhibits Lung Adenocarcinoma ...
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